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Abstract

Monononadecanoin, with the CAS registry number 112340-30-4, is a high-purity
monoacylglycerol consisting of a glycerol molecule esterified with nonadecanoic acid. While
direct and extensive research into the specific pharmacological activities of
Monononadecanoin is limited, its structural class, long-chain monoacylglycerols, plays a
significant role in lipid metabolism and cellular signaling. Primarily, Monononadecanoin serves
as a crucial analytical standard in the field of lipidomics for the precise quantification and
identification of neutral lipids. This technical guide provides a comprehensive overview of its
physicochemical properties, its role in the broader context of lipid signaling, and detailed
experimental protocols for its application as a reference standard in chromatographic methods.

Introduction

Monononadecanoin, also known as Glyceryl monononadecanoate or Nonadecanoic acid,
monoester with 1,2,3-propanetriol, is a monoacylglycerol containing a 19-carbon saturated fatty
acid chain.[1][2] Monoacylglycerols are intermediates in the metabolism of triglycerides and
phospholipids and are involved in various physiological processes. While specific biological
functions of Monononadecanoin are not extensively documented, related long-chain
monoacylglycerols are known to be substrates for enzymes like monoacylglycerol lipase
(MGL), which are critical in endocannabinoid signaling pathways. Due to its high purity and
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stability, Monononadecanoin is predominantly utilized as an analytical standard for the
separation and isolation of neutral lipids from complex mixtures.[3]

Physicochemical and Analytical Properties

Monononadecanoin is a solid at room temperature and is characterized by its high purity,
typically exceeding 99%.[1][4] Its well-defined chemical structure and physical properties make
it an ideal reference material for analytical applications.

Property Value References
CAS Number 112340-30-4 [11[5]
Molecular Formula C22H4404 [1][5]
Molecular Weight 372.58 g/mol [1][5]

Glyceryl monononadecanoate,
Synonyms Nonadecanoic acid, monoester  [1][2]

with 1,2,3-propanetriol

Physical State Solid (4]
Storage Freezer [1]

Biological Context: Monoacylglycerol Signaling
Pathways

While specific signaling pathways involving Monononadecanoin are not elucidated, it is
important to understand the general role of monoacylglycerols in cellular signaling to
appreciate its potential, albeit unresearched, biological significance. Monoacylglycerols are key
intermediates in the breakdown of triglycerides and are substrates for monoacylglycerol lipase
(MGL). The hydrolysis of the endocannabinoid 2-arachidonoylglycerol (2-AG) by MGL is a
critical step in regulating endocannabinoid signaling, which impacts a wide range of
physiological processes.
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Generalized lipid metabolism pathway involving monoacylglycerols.

Application as an Analytical Standard

The primary application of Monononadecanoin is as a reference and internal standard in
analytical chemistry, particularly for the analysis of lipids by gas chromatography (GC) and
high-performance liquid chromatography (HPLC), often coupled with mass spectrometry (MS).

[3]

Experimental Protocol: GC-MS Analysis of Fatty Acids
using Monononadecanoin as an Internal Standard

This protocol describes a general method for the quantitative analysis of fatty acids in a
biological sample using Monononadecanoin as an internal standard.

1. Sample Preparation and Lipid Extraction:

» Homogenize the biological sample (e.g., plasma, tissue) in a suitable solvent system, such
as chloroform:methanol (2:1, v/v).

e Add a known amount of Monononadecanoin (internal standard) to the homogenate.
o Perform a liquid-liquid extraction to separate the lipid-containing organic phase.

» Evaporate the organic solvent under a stream of nitrogen.
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. Saponification and Derivatization:
Resuspend the dried lipid extract in a methanolic sodium hydroxide solution.
Heat the sample to saponify the lipids, converting fatty acid esters to free fatty acids.
Acidify the solution and extract the free fatty acids into an organic solvent (e.g., hexane).

Evaporate the solvent and derivatize the fatty acids to their more volatile methyl esters
(FAMES) using a reagent such as boron trifluoride in methanol.

. GC-MS Analysis:

Inject the derivatized sample onto a suitable GC column (e.qg., a fused-silica capillary
column).

Employ a temperature gradient to separate the FAMES based on their boiling points.

Detect the eluted compounds using a mass spectrometer operating in electron ionization (El)
mode.

Identify and quantify the fatty acids by comparing their retention times and mass spectra to
known standards and the internal standard (Monononadecanoin).
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Experimental workflow for GC-MS analysis using Monononadecanoin.

Experimental Protocol: HPLC Analysis of Neutral Lipids
using Monononadecanoin as a Standard

This protocol provides a general method for the separation of neutral lipids.
1. Sample Preparation:
» Extract lipids from the sample using a suitable method (e.qg., Bligh-Dyer).

e Add a known concentration of Monononadecanoin as an internal standard if quantitative
analysis is desired.
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» Dry the lipid extract and reconstitute in the initial mobile phase.
2. HPLC Separation:
e Use a normal-phase HPLC column to separate lipids based on their polarity.

o Employ a gradient elution with a non-polar solvent (e.g., hexane) and a more polar solvent
(e.g., isopropanol).

» Monitor the elution of lipids using a suitable detector, such as an evaporative light scattering
detector (ELSD) or a mass spectrometer.

3. Data Analysis:

« |dentify the lipid classes based on their retention times compared to standards, including
Monononadecanoin for the monoacylglycerol class.

e Quantify the lipids by comparing their peak areas to that of the internal standard.

Conclusion

Monononadecanoin (CAS 112340-30-4) is a high-purity long-chain monoacylglycerol that
serves as an invaluable tool for researchers in the field of lipidomics. While its specific
biological activities remain largely unexplored, its utility as an analytical standard for the
accurate quantification and identification of neutral lipids is well-established. The detailed
experimental protocols provided in this guide offer a framework for its application in GC-MS
and HPLC-based lipid analysis. Further research into the biological roles of odd-chain
monoacylglycerols like Monononadecanoin may reveal novel physiological functions.
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[https://www.benchchem.com/product/b13444868#monononadecanoin-cas-number-112340-
30-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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